Tert-butyl 4-[4-(methoxycarbonyl)-2-oxo-1-pyrrolidinyl]tetrahydro-1(2H)-pyridinecarboxylate

• IUPAC Name: tert-butyl 4-(4-methoxycarbonyl-2-oxopyrrolidin-1-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C16H26N2O5/c1-16(2,3)23-15(21)17-7-5-12(6-8-17)18-10-11(9-13(18)19)14(20)22-4/h11-12H,5-10H2,1-4H3
• InChI Key: HDJKYBGHNCMEQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N2CC(CC2=O)C(=O)OC
• Molecular Formula: C16H26N2O5
• DSSTOX Substance ID: DTXSID20594719
• Molecular Weight: 326.39 g/mol
• CAS RN: 937601-48-4

Description

Tert-butyl 4-[4-(methoxycarbonyl)-2-oxo-1-pyrrolidinyl]tetrahydro-1(2H)-pyridinecarboxylate is a useful research compound. Its molecular formula is C16H26N2O5 and its molecular weight is 326.39 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been synthesized through palladium-catalyzed coupling reactions with arylboronic acids, producing a series of tert-butyl-4-aryl-1,2,3,6-tetrahydropyridine-1-carboxylates, indicating its utility in organic synthesis and potential in drug development (Wustrow & Wise, 1991).
• Its structural characterization has been reported, showcasing its role as a precursor in the study of new classes of foldamers based on aza/α-dipeptide oligomerization, highlighting its significance in the exploration of novel biomimetic structures and materials (Abbas et al., 2009).

Chemical Transformations and Derivatives

• Research into its derivatives includes the synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate as a key intermediate in pharmaceutical compounds, demonstrating its role in the synthesis of complex molecules (Wang et al., 2015).
• Its involvement in the synthesis of piperidine derivatives fused to a tetrahydrofuran ring, through intramolecular nucleophilic opening, underscores its versatility in producing novel heterocyclic compounds with potential applications in medicinal chemistry (Moskalenko & Boev, 2014).

Molecular and Crystal Structure

• X-ray crystallography studies have provided detailed insights into its molecular and crystal structure, revealing specific conformations and hydrogen bonding patterns. This information is critical for understanding the reactivity and interaction of such compounds with biological targets, contributing to the design of more effective drug molecules and materials (Didierjean et al., 2004).